Cas no 325779-71-3 (3-{4-(2E)-3-phenylprop-2-en-1-ylpiperazine-1-carbonyl}-8-(prop-2-en-1-yl)-2H-chromen-2-one)

• Product Name: 3-{4-(2E)-3-phenylprop-2-en-1-ylpiperazine-1-carbonyl}-8-(prop-2-en-1-yl)-2H-chromen-2-one
• CAS No: 325779-71-3
• MF: C₂₆H₂₆N₂O₃
• MW: 414.496246814728
• CID: 6008861
• PubChem ID: 1363380
• Update Time: 2025-11-07

3-{4-(2E)-3-phenylprop-2-en-1-ylpiperazine-1-carbonyl}-8-(prop-2-en-1-yl)-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

• 3-{4-(2E)-3-phenylprop-2-en-1-ylpiperazine-1-carbonyl}-8-(prop-2-en-1-yl)-2H-chromen-2-one
• 8-allyl-3-(4-cinnamylpiperazine-1-carbonyl)-2H-chromen-2-one
• 2H-1-Benzopyran-2-one, 3-[[4-(3-phenyl-2-propen-1-yl)-1-piperazinyl]carbonyl]-8-(2-propen-1-yl)-
• BIM-0010247.P001
• 6013-87-2
• SMSF0011329
• F0777-1796
• Oprea1_027444
• CB13492
• (E)-8-allyl-3-(4-cinnamylpiperazine-1-carbonyl)-2H-chromen-2-one
• 325779-71-3
• AKOS003614985
• 3-[4-[(E)-3-phenylprop-2-enyl]piperazine-1-carbonyl]-8-prop-2-enylchromen-2-one
• 3-{4-[(2E)-3-phenylprop-2-en-1-yl]piperazine-1-carbonyl}-8-(prop-2-en-1-yl)-2H-chromen-2-one

• Inchi： 1S/C26H26N2O3/c1-2-8-21-12-6-13-22-19-23(26(30)31-24(21)22)25(29)28-17-15-27(16-18-28)14-7-11-20-9-4-3-5-10-20/h2-7,9-13,19H,1,8,14-18H2
• InChI Key： OXEVSPHGVPJFKM-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=C(CC=C)C=CC=C2C=C1C(N1CCN(CC=CC2=CC=CC=C2)CC1)=O

Computed Properties

• Exact Mass: 414.19434270g/mol
• Monoisotopic Mass: 414.19434270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 714
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• Density: 1.212±0.06 g/cm3(Predicted)
• Boiling Point: 658.5±55.0 °C(Predicted)
• pka: 6?+-.0.10(Predicted)

Additional information on 3-{4-(2E)-3-phenylprop-2-en-1-ylpiperazine-1-carbonyl}-8-(prop-2-en-1-yl)-2H-chromen-2-one

Recent Advances in the Study of 3-{4-(2E)-3-phenylprop-2-en-1-ylpiperazine-1-carbonyl}-8-(prop-2-en-1-yl)-2H-chromen-2-one (CAS: 325779-71-3)

The compound 3-{4-(2E)-3-phenylprop-2-en-1-ylpiperazine-1-carbonyl}-8-(prop-2-en-1-yl)-2H-chromen-2-one (CAS: 325779-71-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential mechanisms of action.

Recent studies have highlighted the compound's role as a promising scaffold for the development of novel kinase inhibitors. Structural analysis reveals that the presence of both the piperazine and chromen-2-one moieties contributes to its ability to interact with key residues in the ATP-binding sites of various kinases. Molecular docking simulations suggest that the compound exhibits high affinity for several cancer-related kinases, including EGFR and VEGFR, making it a potential candidate for targeted cancer therapy.

In vitro studies have demonstrated that 325779-71-3 exhibits potent antiproliferative activity against a panel of cancer cell lines, with IC50 values in the low micromolar range. Notably, the compound shows selective cytotoxicity towards cancer cells while sparing normal cells, indicating a favorable therapeutic window. Mechanistic investigations have revealed that the compound induces cell cycle arrest at the G2/M phase and triggers apoptosis through the intrinsic mitochondrial pathway.

Further pharmacological evaluation has explored the compound's pharmacokinetic properties and metabolic stability. Recent findings indicate that 325779-71-3 possesses moderate oral bioavailability and reasonable metabolic stability in liver microsomes, although further optimization may be required to improve its drug-like properties. Structure-activity relationship (SAR) studies have identified key structural modifications that can enhance both potency and metabolic stability, providing valuable insights for future drug development efforts.

Beyond its anticancer potential, emerging research suggests that 325779-71-3 may have applications in neurodegenerative diseases. Preliminary studies indicate that the compound exhibits neuroprotective effects in cellular models of Alzheimer's disease, possibly through modulation of tau phosphorylation and reduction of oxidative stress. These findings open new avenues for the therapeutic application of this compound in CNS disorders.

In conclusion, the growing body of research on 3-{4-(2E)-3-phenylprop-2-en-1-ylpiperazine-1-carbonyl}-8-(prop-2-en-1-yl)-2H-chromen-2-one (325779-71-3) highlights its potential as a versatile pharmacophore with multiple therapeutic applications. While significant progress has been made in understanding its biological activities and mechanism of action, further studies are needed to fully explore its clinical potential and optimize its pharmacological properties for therapeutic use.